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Compound of Interest

Compound Name: Benzylidene-D-glucitol

Cat. No.: B15176672 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for Benzylidene-D-glucitol, offering procedural, step-by-step guidance to

ensure operational excellence and laboratory safety.

Essential Safety and Handling Precautions
Benzylidene-D-glucitol, while not classified as a hazardous substance under the Globally

Harmonized System (GHS), requires careful handling to minimize exposure and ensure a safe

laboratory environment.[1] Adherence to the following personal protective equipment (PPE)

and handling protocols is mandatory.

Personal Protective Equipment (PPE) Requirements
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling Benzylidene-D-glucitol.
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Protection Type Specific Requirement Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.
EN 166 (EU) or NIOSH (US)[1]

Skin Protection

- Fire/flame resistant and

impervious clothing.- Chemical

impermeable gloves.

EU Directive 89/686/EEC, EN

374[1]

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.

NIOSH (US) or EN 149 (EU)[1]

[2]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Benzylidene-D-glucitol ensures safety at every stage.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Avoid sources of ignition.[1]

2. Handling and Use:

All handling should occur in a well-ventilated area.[1]

Avoid the formation of dust.[1]

Prevent contact with skin and eyes by wearing the appropriate PPE.[1]

Ensure an eyewash station and safety shower are readily accessible.[3]
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3. Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[1]

Avoid breathing dust, mist, gas, or vapors.[1]

Remove all sources of ignition.[1]

Use spark-proof tools and explosion-proof equipment for cleanup.[1]

Collect the spilled material and place it in a suitable, closed container for disposal.[1]

Prevent the chemical from entering drains.[1]

4. First Aid Procedures:

Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

[1]

Disposal Plan
Proper disposal of Benzylidene-D-glucitol is crucial to prevent environmental contamination.

All waste material should be collected in suitable and closed containers.[1]
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Disposal should be arranged in accordance with all applicable local, state, and federal

regulations.

Do not let the chemical enter drains or the environment.[1]

Chemical and Physical Properties
Understanding the properties of Benzylidene-D-glucitol is essential for safe handling and

storage.

Property Value

Molecular Formula C13H18O6[4]

Molecular Weight 270.28 g/mol [4]

Appearance Solid

CAS Number 32647-67-9[1]

Experimental Workflow and Safety Logic
The following diagrams illustrate the standard workflow for handling Benzylidene-D-glucitol
and the logical steps to ensure safety.
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Caption: Experimental workflow for Benzylidene-D-glucitol.
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Spill Response

Handling Benzylidene-D-glucitol
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Caption: Emergency response logic for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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